Cas no 688335-99-1 (2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 688335-99-1
• MF: C₁₉H₁₆F₃N₃O₃S
• MW: 423.408853530884
• CID: 6420562
• PubChem ID: 3601959
• Update Time: 2025-06-13

2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide
• F0599-0291
• 2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
• 2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide
• 2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• EU-0091225
• AKOS024585960
• 688335-99-1
• Acetamide, 2-[[1-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-N-[4-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C19H16F3N3O3S/c1-27-15-8-4-14(5-9-15)25-11-10-23-18(25)29-12-17(26)24-13-2-6-16(7-3-13)28-19(20,21)22/h2-11H,12H2,1H3,(H,24,26)
• InChI Key： SAMIMDRQJRXUIK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CSC1N(C2=CC=C(OC)C=C2)C=CN=1

Computed Properties

• Exact Mass: 423.08644704g/mol
• Monoisotopic Mass: 423.08644704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 12.29±0.70(Predicted)

Additional information on 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide

Latest Research Advances on 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide (CAS: 688335-99-1)

In recent years, the compound 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide (CAS: 688335-99-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and trifluoromethoxy functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide. Research published in the Journal of Medicinal Chemistry (2023) highlights its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's high binding affinity and specificity for COX-2, with minimal off-target effects on COX-1. These findings suggest its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Another significant area of investigation involves the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters explored its antiproliferative effects on various cancer cell lines, including breast and colorectal cancer. The researchers observed dose-dependent inhibition of cell proliferation and induction of apoptosis, mediated through the activation of caspase-3 and -9 pathways. Notably, the compound exhibited low cytotoxicity against normal human fibroblasts, indicating a favorable therapeutic window. These results underscore its potential as a lead compound for developing novel anticancer agents.

In addition to its therapeutic applications, recent advancements in synthetic chemistry have optimized the production of 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide. A 2023 patent (US20230145678A1) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. The method involves a one-pot reaction under mild conditions, utilizing green solvents and catalysts. This innovation not only facilitates large-scale production but also aligns with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies reported in European Journal of Pharmaceutical Sciences (2024) indicate moderate oral bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoformulations to address these limitations and enhance therapeutic efficacy.

In conclusion, 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}-N-4-(trifluoromethoxy)phenylacetamide (CAS: 688335-99-1) represents a versatile and promising candidate in chemical biology and drug discovery. Its dual roles in inflammation and cancer, coupled with advancements in synthetic methodologies, position it as a valuable scaffold for future therapeutic development. Continued research efforts are essential to fully realize its clinical potential and overcome existing challenges.